Cas no 1159988-74-5 (4-bromo-3,5-bis(4-methylphenyl)-1H-pyrazole)

4-bromo-3,5-bis(4-methylphenyl)-1H-pyrazole structure
1159988-74-5 structure
Product Name:4-bromo-3,5-bis(4-methylphenyl)-1H-pyrazole
CAS No:1159988-74-5
MF:C17H15BrN2
MW:327.218403100967
MDL:MFCD08552832
CID:3059696
PubChem ID:19587629
Update Time:2025-09-23

4-bromo-3,5-bis(4-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3,5-di-p-tolyl-1H-pyrazole
    • 4-bromo-3,5-bis(4-methylphenyl)-1H-pyrazole
    • 1159988-74-5
    • DTXSID901260660
    • AKOS000311354
    • BBL040138
    • CS-0240775
    • STK349917
    • EN300-230039
    • JWB98874
    • MDL: MFCD08552832
    • Inchi: 1S/C17H15BrN2/c1-11-3-7-13(8-4-11)16-15(18)17(20-19-16)14-9-5-12(2)6-10-14/h3-10H,1-2H3,(H,19,20)
    • InChI Key: RUCKQMMHCIOMNR-UHFFFAOYSA-N
    • SMILES: BrC1C(C2C=CC(C)=CC=2)=NNC=1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 326.04186Da
  • Monoisotopic Mass: 326.04186Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 28.7Ų

4-bromo-3,5-bis(4-methylphenyl)-1H-pyrazole Pricemore >>

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